Cas no 1060810-37-8 ((3-Chloro-6-methoxypyridin-2-yl)methanamine)

(3-Chloro-6-metoxipiridin-2-il)metanamina is a versatile pyridine derivative featuring a chloro-substituted aromatic ring and a primary amine functional group. Its molecular structure, combining electron-withdrawing (chloro) and electron-donating (methoxy) substituents, enables selective reactivity in heterocyclic synthesis. The compound serves as a valuable intermediate in pharmaceutical and agrochemical applications, particularly in the development of active ingredients requiring pyridine-based scaffolds. Its amine group facilitates further derivatization via amidation or reductive alkylation, while the chloro substituent allows for cross-coupling reactions. The methoxy group enhances solubility and influences electronic properties, making it useful in fine-tuning molecular interactions. This compound is typically handled under inert conditions due to the amine's sensitivity to oxidation.
(3-Chloro-6-methoxypyridin-2-yl)methanamine structure
1060810-37-8 structure
Product Name:(3-Chloro-6-methoxypyridin-2-yl)methanamine
CAS No:1060810-37-8
MF:C7H9ClN2O
MW:172.61216044426
CID:833221
PubChem ID:62292269
Update Time:2025-05-20

(3-Chloro-6-methoxypyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Chloro-6-methoxypyridin-2-yl)methanamine
    • Apremilast
    • CC 10004
    • MFCD13189329
    • A847015
    • CS-0186063
    • E76251
    • 1-(3-Chloro-6-methoxypyridin-2-yl)methanamine
    • BS-50297
    • DTXSID70734360
    • AKOS011575742
    • 1060810-37-8
    • DB-189703
    • Inchi: 1S/C7H9ClN2O/c1-11-7-3-2-5(8)6(4-9)10-7/h2-3H,4,9H2,1H3
    • InChI Key: BTWZLQMVAJNDTB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=C1CN)OC

Computed Properties

  • Exact Mass: 172.0403406g/mol
  • Monoisotopic Mass: 172.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 48.1Ų

(3-Chloro-6-methoxypyridin-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZA914-50mg
(3-Chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 95+%
50mg
659.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZA914-200mg
(3-Chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 95+%
200mg
1650.0CNY 2021-07-15
Chemenu
CM170148-1g
(3-chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 95%
1g
$660 2021-08-05
Chemenu
CM170148-250mg
(3-chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 95%
250mg
$287 2023-02-19
Chemenu
CM170148-1g
(3-chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 95%
1g
$730 2023-02-19
Alichem
A029187521-1g
(3-Chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 95%
1g
$624.80 2023-09-04
eNovation Chemicals LLC
Y1213201-1g
(3-Chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 95%
1g
$850 2024-07-23
Key Organics Ltd
BS-50297-100mg
(3-Chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 >95%
100mg
£265.45 2025-02-09
Key Organics Ltd
BS-50297-50mg
(3-Chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 >95%
50mg
£212.04 2025-02-09
Key Organics Ltd
BS-50297-0.25g
(3-Chloro-6-methoxypyridin-2-yl)methanamine
1060810-37-8 >95%
0.25g
£371.00 2025-02-09

Additional information on (3-Chloro-6-methoxypyridin-2-yl)methanamine

The Compound CAS No. 1060810-37-8: (3-Chloro-6-methoxypyridin-2-yl)methanamine

The compound with CAS No. 1060810-37-8, known as (3-Chloro-6-methoxypyridin-2-yl)methanamine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with chlorine and methoxy substituents, along with a methanamine group. The pyridine ring serves as the central aromatic structure, while the chlorine and methoxy groups introduce electronic and steric effects that influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of (3-Chloro-6-methoxypyridin-2-yl)methanamine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The methanamine group is particularly valuable due to its ability to form hydrogen bonds, a critical feature in drug-target interactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for further functionalization.

In terms of applications, (3-Chloro-6-methoxypyridin-2-yl)methanamine has shown promise in various fields. In materials science, it has been investigated for its potential as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in these systems.

Moreover, recent research has delved into the biological activity of this compound. Studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. The chlorine substituent plays a significant role in modulating these activities by altering the electronic environment of the molecule.

The structural versatility of (3-Chloro-6-methoxypyridin-2-yl)methanamine also makes it an attractive candidate for use in click chemistry and other modular synthetic strategies. These approaches enable rapid assembly of complex molecules, which is crucial for high-throughput screening in drug discovery.

In conclusion, CAS No. 1060810-37-8 represents a compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool for researchers in organic chemistry, pharmacology, and materials science.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk